4-(Methylthio)thieno[3,2-d]pyrimidine-7-carboxylic acid

• Molecular Formula: C8H6N2O2S2
• Molecular Weight: 226.3 g/mol
• IUPAC Name: 4-methylsulfanylthieno[3,2-d]pyrimidine-7-carboxylic acid
• InChI: InChI=1S/C8H6N2O2S2/c1-13-7-6-5(9-3-10-7)4(2-14-6)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key: ZQSYWGDSRYTILK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=NC2=C1SC=C2C(=O)O

Description

4-(Methylthio)thieno[3,2-d]pyrimidine-7-carboxylic acid is a useful research compound. Its molecular formula is C8H6N2O2S2 and its molecular weight is 226.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH2PO4.2H2O (513 mg, 3.29 mmol) was dissolved in water (2 mL) and then 4-(methylthio)thieno[3,2-d]pyrimidine-7-carbaldehyde (300 mg, 1.68 mmol) dissolved in acetone (3 mL) and DMSO (3 mL) was added thereto at 0° C. NaClO2 (194 mg, 2.15 mmol) dissolved in water (2 mL) was added at the same temperature to the reaction mixture, which was stirred for 2 hours. After the reaction was completed water (10 mL) was further added to the reaction mixture, which was stirred for 2 hours and filtered to obtain a solid. The solid was washed with water several times and dried with N2 gas to obtain the title compound as a white solid.